Cas no 845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-)

845729-46-6 structure
Product Name:3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
CAS No:845729-46-6
Molecular Formula:C11H12N2O4
Molecular Weight:236.223982810974
CID:1824600
PubChem ID:17982603
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Properties
Names and Identifiers
-
- 3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-
- SCHEMBL2945030
- 845729-46-6
- DA-02450
- 4-(3-methyl-4-nitrophenyl)morpholin-3-one
- JJRFBGIAVNATPY-UHFFFAOYSA-N
-
- InChIKey: JJRFBGIAVNATPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H12N2O4/c1-8-6-9(2-3-10(8)13(15)16)12-4-5-17-7-11(12)14/h2-3,6H,4-5,7H2,1H3
- SMILES: CC1=C(C=CC(=C1)N2CCOCC2=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 236.07970687g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 1
- Monoisotopic Mass: 236.07970687g/mol
- Heavy Atom Count: 17
- Complexity: 315
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 75.4Ų
3-Morpholinone, 4-(3-methyl-4-nitrophenyl)- Related Literature
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Ruby Gupta,Deepika Sharma Nanoscale Adv., 2021,3, 3663-3680
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Shangbin Jin,Chenguang Li,Yuanhui Ma,Yuhe Kan,Yong Jian Zhang,Wanbin Zhang Org. Biomol. Chem., 2010,8, 4011-4015
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Jinsong He,Jiangdong Dai,Tao Zhang,Jun Sun,Atian Xie,Sujun Tian,Pengwei Huo RSC Adv., 2016,6, 28023-28033
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Peter A. Alpert,Jing Dou,Ulrich K. Krieger,Sarah S. Steimer,Jan-David Förster,Florian Ditas,Christopher Pöhlker,Sebastien Perrier,Christian George,Manabu Shiraiwa,Benjamin Watts,Markus Ammann Phys. Chem. Chem. Phys., 2019,21, 20613-20627
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K. Gkionis,J. T. Obodo,C. Cucinotta,S. Sanvito,U. Schwingenschlögl J. Mater. Chem. A, 2014,2, 16498-16506
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Yue-Biao Zhang,Xiao-Ning Cheng,Xiao-Ming Chen CrystEngComm, 2008,10, 753-758
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Jue Wang,Bing Li,Daijun Yang,Hong Lv,Cunman Zhang RSC Adv., 2018,8, 18381-18387
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N. de Lange,J. M. Kleijn,F. A. M. Leermakers Phys. Chem. Chem. Phys., 2021,23, 14093-14108
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10. Erratum
845729-46-6 (3-Morpholinone, 4-(3-methyl-4-nitrophenyl)-) Related Products
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